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Compound of Interest

Compound Name: 1-Tetradecanol-d2

Cat. No.: B15568468

This guide provides comprehensive safety and handling information for 1-Tetradecanol-d2,
intended for researchers, scientists, and professionals in drug development. Due to the limited
availability of specific data for the deuterated compound, this document primarily relies on the
well-established safety profile of its non-deuterated analog, 1-Tetradecanol. The isotopic
labeling in 1-Tetradecanol-d2 is not expected to significantly alter its fundamental chemical
and physical properties concerning safety and handling. 1-Tetradecanol-d2 is a deuterium-
labeled version of 1-Tetradecanol, a straight-chain saturated fatty alcohol.[1] It is often used in
research to trace the metabolic and pharmacokinetic profiles of drugs.[1]

Chemical and Physical Properties

Understanding the physical and chemical properties of 1-Tetradecanol is essential for its safe
handling and storage.
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Property Value Reference(s)
Molecular Formula C14H28D20

Molecular Weight 216.41 g/mol (approx.)

Appearance White waxy solid [2][3]

Odor Faint alcohol odor [4115]

Melting Point 38 °C (100 °F; 311 K) 2]

Boiling Point >260 °C [2]

Density 0.824 g/cm? [2]

Insoluble in water; Soluble in

Solubility diethyl ether; Slightly soluble in  [2][3]
ethanol

Vapor Density 7.39 (Air=1) [4]

Flash Point 141°C [6]

Hazard Identification and Safety Precautions

1-Tetradecanol is considered a hazardous substance and requires careful handling to minimize
exposure risks.[7]

GHS Hazard Statements:

o H319: Causes serious eye irritation.[6][8]

e H410: Very toxic to aquatic life with long lasting effects.[6][3]
Precautionary Statements:

e P264: Wash skin thoroughly after handling.[6]

e P273: Avoid release to the environment.[6][8]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.atamanchemicals.com/1-tetradecanol-myristic-alcohol_u30011/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://www.benchchem.com/pdf/1_Tetradecanol_chemical_and_physical_properties.pdf
https://en.wikipedia.org/wiki/1-Tetradecanol
https://en.wikipedia.org/wiki/1-Tetradecanol
https://en.wikipedia.org/wiki/1-Tetradecanol
https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.atamanchemicals.com/1-tetradecanol-myristic-alcohol_u30011/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Tetradecanol
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqMTE2bzM2aGN0dTJhdHRyeXh0YzYwN2I2bXkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNTA4XzExMi03Mi0xXzEtVGV0cmFkZWNhbm9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRzUwOF8xMTItNzItMV8xLVRldHJhZGVjYW5vbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--12431eff775562e0d744882477793c91b047d14a/MetaSci_G508_112-72-1_1-Tetradecanol.pdf
https://datasheets.scbt.com/sc-213413.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqMTE2bzM2aGN0dTJhdHRyeXh0YzYwN2I2bXkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNTA4XzExMi03Mi0xXzEtVGV0cmFkZWNhbm9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRzUwOF8xMTItNzItMV8xLVRldHJhZGVjYW5vbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--12431eff775562e0d744882477793c91b047d14a/MetaSci_G508_112-72-1_1-Tetradecanol.pdf
https://www.capotchem.cn/doc/viewmsds_112-72-1.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqMTE2bzM2aGN0dTJhdHRyeXh0YzYwN2I2bXkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNTA4XzExMi03Mi0xXzEtVGV0cmFkZWNhbm9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRzUwOF8xMTItNzItMV8xLVRldHJhZGVjYW5vbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--12431eff775562e0d744882477793c91b047d14a/MetaSci_G508_112-72-1_1-Tetradecanol.pdf
https://www.capotchem.cn/doc/viewmsds_112-72-1.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqMTE2bzM2aGN0dTJhdHRyeXh0YzYwN2I2bXkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNTA4XzExMi03Mi0xXzEtVGV0cmFkZWNhbm9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRzUwOF8xMTItNzItMV8xLVRldHJhZGVjYW5vbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--12431eff775562e0d744882477793c91b047d14a/MetaSci_G508_112-72-1_1-Tetradecanol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqMTE2bzM2aGN0dTJhdHRyeXh0YzYwN2I2bXkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNTA4XzExMi03Mi0xXzEtVGV0cmFkZWNhbm9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRzUwOF8xMTItNzItMV8xLVRldHJhZGVjYW5vbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--12431eff775562e0d744882477793c91b047d14a/MetaSci_G508_112-72-1_1-Tetradecanol.pdf
https://www.capotchem.cn/doc/viewmsds_112-72-1.html
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqMTE2bzM2aGN0dTJhdHRyeXh0YzYwN2I2bXkyIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9HNTA4XzExMi03Mi0xXzEtVGV0cmFkZWNhbm9sLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfRzUwOF8xMTItNzItMV8xLVRldHJhZGVjYW5vbC5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--12431eff775562e0d744882477793c91b047d14a/MetaSci_G508_112-72-1_1-Tetradecanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6][8]

o P337+P313: If eye irritation persists: Get medical advice/attention.[6]

» P501: Dispose of contents/container to an approved waste disposal plant.[6]

Logical Flow for GHS Hazard Identification
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Caption: GHS Hazard Identification for 1-Tetradecanol.
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Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of 1-Tetradecanol-
d2 and ensure the safety of laboratory personnel.

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[6]

Use only with adequate ventilation.[6]

Avoid breathing fumes and dust.[6]

Minimize dust generation and accumulation.[6]

Keep away from sources of ignition.[6]

Storage:

e Store in a cool, dry, and well-ventilated area.[9]

Keep containers tightly closed.[9][10]

For long-term storage, refrigeration at 2-8°C is recommended.[9]

Protect from light by storing in the dark or using an amber-colored vial.[9]

Incompatible materials: Strong oxidizing agents, acids, acid chlorides, and acid anhydrides.
[71[10]

Accidental Release and First Aid Measures

Accidental Release:

e Minor Spills: Remove all ignition sources. Clean up spills immediately. Use dry clean-up
procedures and avoid generating dust. Place in a suitable, labeled container for waste
disposal.[7]
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e Major Spills: Alert emergency responders. Advise personnel in the area of the hazard. Avoid
all personal contact, including inhalation. Wear protective clothing.[7]

» Environmental Precaution: Prevent product from entering drains or contaminating
groundwater.[10]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Get medical attention.[6][10]

o Skin Contact: Wash off imnmediately with plenty of water for at least 15 minutes. Remove
contaminated clothing and shoes. Get medical attention.[6][10]

e Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical
attention.[6][10]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Get medical attention.[6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure.

PPE Selection Workflow
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Handling 1-Tetradecanol-d2 N SIEEE 2215 R

(Low Risk)
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Risk of Skin Contact?

Wear Chemical Resistant Gloves
(e.g., Nitrile Rubber)

No
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(dust/fumes)?
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Proceed with Work

Click to download full resolution via product page

Caption: Personal Protective Equipment Selection Workflow.

Toxicological Information

The acute toxicity of 1-Tetradecanol is low.[2]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b15568468?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/1-Tetradecanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Oral LD50 (rat): >5000 mg/kg[2]

« Eye Irritation (rabbit): 500 mg - Mild irritation. Prolonged contact may cause inflammation
and conjunctivitis.[7]

o Skin Irritation: May cause skin irritation after prolonged or repeated exposure, leading to
redness, swelling, and scaling.[7]

 Inhalation: Inhalation of dust or fumes may cause respiratory discomfort. Vapors may cause
drowsiness and dizziness.[7]

Experimental Protocols

Protocol 1: Preparation of a 100 mM 1-Tetradecanol
Stock Solution in DMSO

This protocol is for preparing a stock solution for use in cell culture experiments.[11]

Materials:

1-Tetradecanol-d2 (MW: ~216.41 g/mol )

o Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

e Analytical balance

e \ortex mixer

o Water bath or incubator at 37°C

e Ultrasonic bath

Procedure:

e Weighing: Accurately weigh out approximately 21.64 mg of 1-Tetradecanol-d2 powder and
transfer it to a sterile vial.[11]
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» Dissolving: Add 1 mL of sterile DMSO to the vial.[11]
e Warming and Mixing: Warm the solution to 37°C to aid dissolution. Vortex thoroughly.[11]
e Sonication: If necessary, use an ultrasonic bath to ensure complete dissolution.[11]

 Sterilization: The high concentration of DMSO should maintain sterility. If required, filter
through a 0.22 um PTFE syringe filter.

» Aliquoting and Storage: Dispense into sterile, single-use aliquots and store at -20°C or
-80°C.[11]

Protocol 2: Gas Chromatography-Mass Spectrometry
(GC-MS) for Purity Analysis

This protocol can be used to assess the purity of 1-Tetradecanol and identify potential
degradation products.[9]

Sample Preparation:

o Prepare a solution of 1-Tetradecanol in a suitable solvent (e.qg., ethyl acetate) at a
concentration of approximately 1 mg/mL.

e Add an internal standard (e.g., 1-tridecanol) to a final concentration of 100 mg/L.[12]
» Transfer the solution to a GC vial.
GC-MS Conditions:
« Injector Temperature: 250°C
e Oven Temperature Program:
o Initial temperature: 80°C, hold for 2 minutes
o Ramp: 10°C/min to 250°C

o Hold at 250°C for 10 minutes[9]
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e Column: 30 m x 0.25 mm ID x 0.25 pum film thickness (e.g., DB-5ms)[9]
e Carrier Gas: Helium
e MS Conditions:
o lon Source Temperature: 230°C[9]
o Mass Range: m/z 40-500[9]
o Scan Mode: Full scan[9]
Data Analysis:

« ldentify the peaks corresponding to 1-Tetradecanol-d2 and any impurities by comparing
their mass spectra with a reference library (e.g., NIST).[9]

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[7] Dispose
of contents and container to an approved waste disposal plant.[6] Avoid release to the
environment.[7][8]

This guide is intended to provide a comprehensive overview of the safety and handling of 1-
Tetradecanol-d2. It is essential to consult the specific Safety Data Sheet (SDS) provided by
the supplier for the most current and detailed information. Always perform a thorough risk
assessment before beginning any work with this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

